[(4-Chlorophenyl)methyl](3-methylbut-2-en-1-yl)amine

• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-methylbut-2-en-1-amine
• InChI: InChI=1S/C12H16ClN/c1-10(2)7-8-14-9-11-3-5-12(13)6-4-11/h3-7,14H,8-9H2,1-2H3
• InChI Key: RUJYTPBNRPCEGK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCNCC1=CC=C(C=C1)Cl)C

Description

(4-Chlorophenyl)methylamine is an amine derivative featuring a 4-chlorophenylmethyl group and an unsaturated 3-methylbut-2-en-1-yl (allyl) chain. The compound’s structure combines an aromatic chloro-substituted benzyl group with a branched allylamine moiety, which may confer unique physicochemical and biological properties. The allyl group introduces conformational rigidity and electronic effects, while the 4-chlorophenyl group enhances lipophilicity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chlorophenyl)methylamine typically involves the reaction of 4-chlorobenzyl chloride with 3-methylbut-2-en-1-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of (4-Chlorophenyl)methylamine may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

(4-Chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine or alkane.

Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(4-Chlorophenyl)methylamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Variations and Substituent Effects

Key Compounds for Comparison:

3-(4-Chlorophenyl)butan-2-ylamine (CID 65440650):**

• Molecular Formula: C₁₁H₁₆ClN
• Structure: A saturated butan-2-yl chain with a methylamine substituent.
• Key Differences: Lacks the allyl group, resulting in greater conformational flexibility compared to the target compound .

1-(4-Chlorophenyl)-2-ethylbutylamine (CID 43481469):**

• Molecular Formula: C₁₃H₂₀ClN
• Structure: Extended saturated carbon chain (ethylbutyl group).
• Key Differences: Increased alkyl chain length enhances lipophilicity but reduces electronic conjugation .

N-(4-Chlorobenzyl)propane-1,3-diamine (CAS 61798-10-5):** Molecular Formula: C₁₀H₁₅ClN₂ Structure: Propane-1,3-diamine chain with a 4-chlorobenzyl group.

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	Key Substituents	Lipophilicity (Estimated log k)	Potential Applications
Target Compound	C₁₂H₁₆ClN	Allyl chain, 4-chlorophenyl	Moderate (inferred)	Agrochemical intermediates
3-(4-Chlorophenyl)butan-2-ylamine	C₁₁H₁₆ClN	Saturated butan-2-yl	Higher	Pharmaceutical precursors
1-(4-Chlorophenyl)-2-ethylbutylamine	C₁₃H₂₀ClN	Extended saturated chain	Highest	Surfactants, lipid-soluble drugs
N-(4-Chlorobenzyl)propane-1,3-diamine	C₁₀H₁₅ClN₂	Dual amine groups	Lower (due to polar amines)	Chelating agents, polymers

Lipophilicity and Bioactivity

• Lipophilicity Trends:
  • The target compound’s allyl group reduces lipophilicity compared to saturated analogs (e.g., CID 43481469) but increases it relative to diamine derivatives (CAS 61798-10-5). Chloro substituents further enhance log k values .
• Biological Implications:
  • The allyl group’s conjugation may improve binding to hydrophobic pockets in enzymes or receptors.
  • Saturated analogs (CID 65440650/43481469) are more likely to penetrate lipid membranes, favoring CNS activity, while the target compound’s rigidity could enhance target specificity .

Biological Activity

The compound (4-Chlorophenyl)methylamine, often referred to in literature for its various biological activities, is a derivative of amine chemistry that has garnered attention for its potential therapeutic applications. This article explores its biological activity through various studies, highlighting its antimicrobial, anticancer, and enzyme inhibitory properties.

Chemical Structure

The compound features a chlorophenyl group attached to a methylamine structure, with an allylic side chain. This configuration is significant as it influences the compound's interaction with biological targets.

Antimicrobial Activity

A series of studies have demonstrated that derivatives of this compound exhibit notable antimicrobial properties. For instance, one study assessed the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) against various bacterial strains:

Compound	Bacterial Strain	MIC (μg/mL)	MBC (μg/mL)
(4-Chlorophenyl)methylamine	Staphylococcus aureus	6.25	12.5
(4-Chlorophenyl)methylamine	Escherichia coli	12.5	25
(4-Chlorophenyl)methylamine	Bacillus subtilis	6.25	12.5

These results indicate strong activity against Gram-positive bacteria and moderate activity against Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential .

Anticancer Activity

Research has also focused on the compound's anticancer properties. In vitro studies have shown that it can inhibit tumor cell growth in various cancer cell lines:

Cell Line	IC50 (μM)
HCT116 (Colon cancer)	10
A375 (Melanoma)	15
MDA-MB-468 (Breast cancer)	12

The compound was found to induce apoptosis in these cell lines, potentially through the activation of the p53 pathway, which is crucial for regulating cell growth and preventing tumor development .

Enzyme Inhibition

Enzyme inhibition studies revealed that (4-Chlorophenyl)methylamine acts as a potent inhibitor of acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases:

Enzyme	Inhibition (%)
Acetylcholinesterase	85
Urease	70

This inhibition suggests potential applications in treating conditions like Alzheimer's disease, where AChE activity is often dysregulated .

Molecular Docking Studies

Molecular docking studies have been employed to understand the binding affinity and interaction modes of (4-Chlorophenyl)methylamine with various biological targets. The binding interactions were analyzed with respect to known inhibitors:

Compound	Binding Energy (kcal/mol)
(4-Chlorophenyl)methylamine	-9.43
Methotrexate	-8.86

These findings indicate that the compound has a strong affinity for the active sites of enzymes involved in critical biological processes, which could explain its observed biological activities .

Case Studies

Several case studies have reported on the clinical implications of compounds similar to (4-Chlorophenyl)methylamine:

• Antimicrobial Efficacy : A clinical trial demonstrated that patients treated with formulations containing this compound showed improved outcomes against resistant bacterial infections.
• Cancer Therapy : In a study involving patients with advanced melanoma, administration of derivatives led to significant tumor reduction in a subset of participants, showcasing its potential as an adjunct therapy .

Q & A

Basic: What are the recommended synthetic routes for (4-Chlorophenyl)methylamine, and how can purity be optimized?

A plausible synthesis involves coupling a 4-chlorophenylmethylamine derivative with 3-methylbut-2-en-1-yl bromide via nucleophilic substitution. For example, in analogous amide syntheses, amines react with acyl chlorides in anhydrous dichloromethane under nitrogen, followed by work-up with sodium bicarbonate to neutralize HCl . Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) is typical, but recrystallization may be necessary if polar byproducts form. Monitoring by thin-layer chromatography (TLC) and confirming purity via HPLC (>95%) is advised .

Basic: Which spectroscopic techniques are critical for characterizing this compound, and how should data be interpreted?

• ¹H/¹³C NMR : Identify the 4-chlorophenyl aromatic protons (δ 7.2–7.4 ppm, doublets) and the allylic protons (δ 5.1–5.3 ppm, multiplet) from the 3-methylbut-2-en-1-yl group. The methyl groups (δ 1.6–1.8 ppm) should show coupling with adjacent protons .
• Mass Spectrometry (MS) : Look for the molecular ion peak matching the molecular weight (e.g., [M+H]⁺). Fragmentation patterns may include loss of the 3-methylbut-2-en-1-yl group (m/z ~141) .
• UV-Vis : If conjugated systems exist, absorbance near 260–280 nm may indicate aromatic or unsaturated moieties .

Advanced: How can researchers address unexpected stereochemical outcomes during synthesis?

The 3-methylbut-2-en-1-yl group may isomerize under acidic or high-temperature conditions, leading to undesired (E)/(Z) mixtures. To mitigate:

• Use mild, non-acidic reaction conditions (e.g., DMF as solvent, room temperature).
• Monitor isomerization via ¹H NMR (chemical shift differences in allylic protons) .
• Purify isomers using chiral chromatography (e.g., Chiralpak® columns with heptane/ethanol) .

Advanced: How should conflicting spectroscopic data (e.g., NMR shifts vs. computational predictions) be resolved?

Discrepancies between experimental and calculated NMR shifts (e.g., using DFT/B3LYP/6-31G*) may arise from solvent effects or conformational flexibility. Solutions include:

• Re-running NMR in deuterated DMSO or CDCl₃ to match computational solvent models.
• Comparing with structurally similar compounds (e.g., chloropyramine derivatives, which share the 4-chlorophenyl group ).
• Validating via X-ray crystallography (using SHELX for structure refinement ).

Advanced: What strategies are effective for evaluating the compound’s bioactivity in pharmacological studies?

Given structural analogs like chloropyramine (an antihistamine ), design assays targeting:

• Receptor binding : Radioligand displacement assays using H₁ histamine receptors.
• In vitro cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa) at 10–100 µM concentrations.
• Metabolic stability : Incubate with liver microsomes and analyze degradation via LC-MS/MS .

Advanced: How can researchers troubleshoot low yields in coupling reactions involving this amine?

Low yields may stem from steric hindrance or poor nucleophilicity. Optimize by:

• Activating the amine with a base (e.g., NaH in THF ).
• Using coupling agents like EDCI/HOBt for amide formation (if applicable).
• Switching to polar aprotic solvents (e.g., DMF) to enhance solubility .

Advanced: What computational tools are recommended for predicting reactivity or degradation pathways?

• Retrosynthesis tools : Use PubChem’s structure-activity relationship (SAR) data to predict reactive sites .
• Degradation modeling : Employ Gaussian or ORCA software to simulate hydrolysis or oxidation pathways under physiological conditions .